Ultrathin anatase nanosheets with high energy facets exposed and related photocatalytic performances†

RSC Advances Pub Date: 2016-06-24 DOI: 10.1039/C6RA13487D

Abstract

Anatase-type titania with ultrathin nanosheet morphology and sintering-resistant structure was constructed from monolayer titanate nanosheets isolated by uniform silica nanoparticles. The obtained anatase titania nanosheets possess high accessible surface area, ultrathin thickness (∼0.6 nm), dominant (116) facets exposed, wide bandgap and exhibits excellent photocatalytic activity.

Graphical abstract: Ultrathin anatase nanosheets with high energy facets exposed and related photocatalytic performances
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